Cas no 1807141-21-4 (3-Cyano-5-ethyl-4-formylphenylacetic acid)

• Product Name: 3-Cyano-5-ethyl-4-formylphenylacetic acid
• CAS No: 1807141-21-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5009305
• Update Time: 2025-06-07

3-Cyano-5-ethyl-4-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-formylphenylacetic acid

• Inchi： 1S/C12H11NO3/c1-2-9-3-8(5-12(15)16)4-10(6-13)11(9)7-14/h3-4,7H,2,5H2,1H3,(H,15,16)
• InChI Key： YMLZETIIEAAOOI-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C#N)=C(C=O)C(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-5-ethyl-4-formylphenylacetic acid

Introduction to 3-Cyano-5-ethyl-4-formylphenylacetic acid (CAS No. 1807141-21-4)

3-Cyano-5-ethyl-4-formylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1807141-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both cyano and formyl functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-Cyano-5-ethyl-4-formylphenylacetic acid consists of a phenyl ring substituted with an ethyl group at the 5-position, a cyano group at the 3-position, and a formyl group at the 4-position. This arrangement of functional groups allows for multiple synthetic pathways, enabling chemists to modify and functionalize the molecule further for various applications. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the formyl group serves as a versatile handle for condensation reactions, such as those involving aldehydes or ketones.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of phenylacetic acids. Studies have demonstrated that modifications in the structure of these compounds can lead to significant changes in their biological activity. For instance, researchers have investigated the potential of phenylacetic acid derivatives as modulators of neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) and other inhibitory neurotransmitters. The cyano and formyl groups in 3-Cyano-5-ethyl-4-formylphenylacetic acid may contribute to its ability to interact with these systems, although further research is needed to fully elucidate its mechanisms of action.

One of the most compelling aspects of 3-Cyano-5-ethyl-4-formylphenylacetic acid is its utility as a building block in medicinal chemistry. The formyl group, in particular, provides a convenient site for further functionalization through reactions such as condensation with amines or hydrazines to form amides or hydrazones. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory and analgesic applications. Additionally, the cyano group can be reduced to an amine or converted into other functional groups, expanding the synthetic possibilities and allowing for the creation of structurally diverse compounds.

Recent advancements in computational chemistry have also highlighted the importance of 3-Cyano-5-ethyl-4-formylphenylacetic acid in drug design. Molecular modeling studies have suggested that this compound may exhibit interactions with specific protein targets relevant to neurological disorders. By leveraging computational tools, researchers can predict how modifications to the molecule might enhance its binding affinity or selectivity for these targets. Such insights are crucial for optimizing lead compounds and advancing them towards clinical development.

The synthesis of 3-Cyano-5-ethyl-4-formylphenylacetic acid presents both challenges and opportunities for synthetic chemists. While there are established methods for preparing phenylacetic acid derivatives, optimizing yields and purity requires careful consideration of reaction conditions and purification techniques. Advances in green chemistry principles have encouraged researchers to explore more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption. These efforts not only improve efficiency but also align with broader environmental goals within the pharmaceutical industry.

In conclusion, 3-Cyano-5-ethyl-4-formylphenylacetic acid (CAS No. 1807141-21-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules, particularly those targeting neurological disorders. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.